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Compound of Interest

Compound Name: Propyl lactate

CAS No.: 616-09-1

Cat. No.: B1294576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable practices in research and manufacturing has propelled

the adoption of green solvents. Propyl lactate, a bio-based solvent derived from the

esterification of lactic acid, is emerging as a viable alternative to traditional petrochemical

solvents. This guide provides an objective comparison of propyl lactate's performance against

other green solvents, supported by quantitative data and detailed experimental protocols to aid

in informed solvent selection.

Comparative Performance of Green Solvents
The efficacy of a solvent is determined by a combination of its physical properties, solvency

power, and safety profile. The following table summarizes key performance indicators for

propyl lactate and other commonly used green solvents.
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Property Propyl Lactate
Ethyl
Lactate[1]

2-
Methyltetrahyd
rofuran (2-
MeTHF)[2][3]

Cyclopentyl
Methyl Ether
(CPME)

Molecular

Formula
C6H12O3[4] C5H10O3[1] C5H10O C6H12O

Molecular Weight

( g/mol )
132.16[4] 118.13[1] 86.13 100.16

Boiling Point (°C) 170.0[5] 151-155[1] 79-80 106

Flash Point (°C) 62.8[5] 46[1] -11 -1

Density (g/cm³

@ 20-25°C)
1.000-1.006[5] ~1.03[1] 0.854 0.86

Viscosity (cP @

25°C)
~2.5 2.4 0.6 0.55

Hansen Solubility

Parameters

(MPa½)

δD (Dispersion) 15.8 15.8 16.8 16.6

δP (Polar) 6.1 7.2 5.7 4.3

δH (Hydrogen

Bonding)
11.5 11.7 4.9 2.5

Water Solubility
Slightly

Soluble[5]
Miscible[1] Slightly Soluble

Very Slightly

Soluble

Key Features

Bio-based, good

solvency for a

range of resins.

Bio-based,

biodegradable,

non-toxic, strong

solvency power.

[6][7]

Bio-based, lower

toxicity and

volatility than

THF.[3]

Hydrolytically

stable, low

peroxide

formation.
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Accurate and reproducible data are paramount in solvent performance evaluation. The

following sections detail the methodologies for determining key solvent properties.

Determination of Hansen Solubility Parameters (HSP)
Hansen Solubility Parameters quantify the intermolecular forces within a solvent, divided into

dispersion (δD), polar (δP), and hydrogen bonding (δH) components.[8][9] This "like dissolves

like" approach predicts solubility by matching the HSP of a solute and solvent.[8]

Methodology: Sphere Method[10][11]

Solvent Screening: A range of solvents with known HSP values are selected.[12] The solute

of interest is tested for solubility in each of these solvents (e.g., >1% w/v). Solvents that

dissolve the solute are classified as "good" solvents, while others are "poor" solvents.

Data Plotting: The HSP values (δD, δP, δH) for all tested solvents are plotted in a three-

dimensional Hansen space.[10]

Sphere Determination: A computational algorithm is used to find the smallest sphere that

encompasses all the "good" solvent data points while excluding the "poor" ones.[11]

HSP Assignment: The center point of this sphere represents the Hansen Solubility

Parameters (δD, δP, δH) of the solute. The radius of the sphere (R₀) indicates the interaction

radius.[11] A solvent is predicted to be a good solvent for a given solute if the distance (Ra)

between their respective HSP coordinates is less than the interaction radius of the solute.

Measurement of Kinematic Viscosity
Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for applications

involving fluid transfer, mixing, and coating.[13]

Methodology: Ostwald Viscometer[13][14]

Apparatus Setup: A clean, dry Ostwald viscometer is vertically mounted in a constant

temperature water bath.[13]

Sample Loading: A precise volume of the solvent is introduced into the larger bulb of the

viscometer.
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Thermal Equilibration: The viscometer and sample are allowed to equilibrate to the bath

temperature for a specified time (e.g., 10-15 minutes).

Flow Time Measurement: Using a pipette bulb, the liquid is drawn up into the smaller bulb,

above the upper calibration mark. The bulb is then removed, and a stopwatch is started the

moment the liquid meniscus passes the upper mark. The watch is stopped when the

meniscus passes the lower mark.

Replicates: The measurement is repeated at least three times to ensure consistency.

Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where 'C' is

the calibration constant of the viscometer and 't' is the average flow time. The dynamic

viscosity (η) can be found by multiplying the kinematic viscosity by the density of the liquid (η

= ν * ρ).

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[15] It is a crucial safety metric for handling and storing flammable liquids.[16]

Methodology: Pensky-Martens Closed Cup Tester (ASTM D93)[16]

Apparatus: A Pensky-Martens closed-cup apparatus is used, which consists of a test cup, a

lid with an ignition source, and a heating mechanism.[16]

Sample Preparation: The test cup is filled with the solvent to the specified level

(approximately 75 mL).[16]

Heating: The sample is heated at a slow, constant rate while being continuously stirred.[16]

Ignition Test: At regular temperature intervals, the ignition source (a small flame) is dipped

into the vapor space above the liquid surface.

Flash Point Determination: The flash point is recorded as the lowest temperature at which

the application of the ignition source causes the vapors to ignite or "flash".[15]

Barometric Correction: The observed flash point is corrected to standard atmospheric

pressure.[16]
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Logical Workflow for Green Solvent Selection
The selection of an appropriate green solvent is a multi-faceted process that involves balancing

performance, safety, and environmental impact. The following workflow provides a systematic

approach for researchers.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Green Solvent Selection Workflow

Define Application
Requirements

Initial Screening:
- Boiling Point

- Freezing Point
- Viscosity

Physical Properties

Solubility Performance:
Hansen Solubility
Parameters (HSP)

Performance Criteria

Identify Potential
Candidates:

- Propyl Lactate
- 2-MeTHF

- CPME
- Ethyl Lactate

Matching HSP

Safety & Health Assessment:
- Flash Point

- Toxicity Data
- GHS Classification

Environmental Impact:
- Biodegradability

- Renewable Source
- Life Cycle Assessment

Screening

Experimental Validation:
- Small-scale testing
- Process simulation

Viable Candidates

Screening

Final Solvent
Selection

Optimized Choice

Click to download full resolution via product page

Caption: A logical workflow for selecting a green solvent based on performance and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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